2-Methyl-6-[3-(trifluoromethyl)phenyl]morpholine-4-sulfonyl fluoride

• IUPAC Name: 2-methyl-6-[3-(trifluoromethyl)phenyl]morpholine-4-sulfonyl fluoride
• InChI: InChI=1S/C12H13F4NO3S/c1-8-6-17(21(16,18)19)7-11(20-8)9-3-2-4-10(5-9)12(13,14)15/h2-5,8,11H,6-7H2,1H3
• InChI Key: SCQRGYBWWNRGBL-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C2=CC(=CC=C2)C(F)(F)F)S(=O)(=O)F
• Molecular Formula: C12H13F4NO3S
• Molecular Weight: 327.30 g/mol

Description

The compound “2-Methyl-6-[3-(trifluoromethyl)phenyl]morpholine-4-sulfonyl fluoride” is a complex organic molecule. It contains a morpholine ring, which is a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom. The morpholine ring is substituted with a methyl group at the 2-position and a sulfonyl fluoride group at the 4-position. The sulfonyl group is further substituted with a phenyl ring, which has a trifluoromethyl group at the 3-position.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the morpholine ring, followed by various substitution reactions to introduce the methyl, sulfonyl fluoride, and phenyl groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The morpholine ring would provide a degree of polarity to the molecule, while the phenyl and methyl groups would contribute to its hydrophobic characteristics. The trifluoromethyl group would add to the molecule’s overall polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For this compound, the presence of the morpholine ring, phenyl ring, and trifluoromethyl group would likely influence its properties such as solubility, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, which is typically relevant for drugs or bioactive compounds. Without specific information or research on this compound, it’s not possible to provide a mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry, depending on its specific characteristics and behaviors.